molecular formula C7H11NO2 B15226831 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde

1-Ethyl-5-oxopyrrolidine-3-carbaldehyde

Cat. No.: B15226831
M. Wt: 141.17 g/mol
InChI Key: UEBDVUOQQLGFGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethyl-5-oxopyrrolidine-3-carbaldehyde is a pyrrolidine derivative featuring a five-membered lactam ring with substituents at positions 1 (ethyl), 3 (aldehyde), and 5 (ketone). Its aldehyde group confers reactivity toward nucleophiles, enabling applications in cross-coupling or condensation reactions for drug discovery.

Properties

Molecular Formula

C7H11NO2

Molecular Weight

141.17 g/mol

IUPAC Name

1-ethyl-5-oxopyrrolidine-3-carbaldehyde

InChI

InChI=1S/C7H11NO2/c1-2-8-4-6(5-9)3-7(8)10/h5-6H,2-4H2,1H3

InChI Key

UEBDVUOQQLGFGJ-UHFFFAOYSA-N

Canonical SMILES

CCN1CC(CC1=O)C=O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyrrolidine Derivatives

Compound Name Substituents (Position) Functional Groups Molecular Formula Key Applications
1-Ethyl-5-oxopyrrolidine-3-carbaldehyde 1-Ethyl, 3-Aldehyde, 5-Ketone Aldehyde, Ketone C₈H₁₃NO₂ Pharmaceutical research
1-Methyl-5-oxopyrrolidine-3-carboxylic acid 1-Methyl, 3-Carboxylic Acid, 5-Ketone Carboxylic Acid, Ketone C₇H₁₁NO₃ Chemical synthesis
1-Phenyl-3-(piperazin-1-yl)pyrrolidin-2-one 1-Phenyl, 3-Piperazinyl, 2-Ketone Ketone, Piperazine C₁₄H₁₉N₃O Discontinued (unspecified)
  • 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde : The ethyl group enhances lipophilicity compared to methyl analogs, while the aldehyde group offers high reactivity for nucleophilic additions.
  • 1-Methyl-5-oxopyrrolidine-3-carboxylic acid : The carboxylic acid group improves water solubility and stability, making it suitable for salt formation or peptide coupling .

Reactivity and Stability

Table 2: Reactivity and Stability Profiles

Compound Name Reactivity Highlights Stability Considerations
1-Ethyl-5-oxopyrrolidine-3-carbaldehyde Aldehyde prone to oxidation; participates in Schiff base formation Requires storage under inert conditions to prevent degradation
1-Methyl-5-oxopyrrolidine-3-carboxylic acid Carboxylic acid enables esterification or amide bond formation Stable at room temperature; less hygroscopic than aldehyde analogs
1-Phenyl-3-(piperazin-1-yl)pyrrolidin-2-one Piperazine moiety facilitates solubility in acidic media Aromatic ring may confer photostability challenges
  • Aldehyde vs. Carboxylic Acid : The aldehyde in 1-ethyl-5-oxopyrrolidine-3-carbaldehyde is more reactive but less stable than the carboxylic acid in the 1-methyl analog. For example, aldehydes are susceptible to air oxidation, whereas carboxylic acids are more inert and form stable salts .
  • Ethyl vs.

Biological Activity

1-Ethyl-5-oxopyrrolidine-3-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its anticancer and antimicrobial properties, as well as its mechanisms of action based on current research findings.

  • Molecular Formula : C8H13NO
  • Molecular Weight : 155.20 g/mol
  • IUPAC Name : 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde
  • Canonical SMILES : CCOC1(C(=O)N)CCN1C=O

Anticancer Activity

Recent studies have demonstrated that derivatives of 5-oxopyrrolidine, including 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde, exhibit significant anticancer properties. The following table summarizes findings from various studies on the compound's effectiveness against different cancer cell lines:

Compound Cell Line IC50 (µM) Mechanism of Action
1-Ethyl-5-oxopyrrolidine-3-carbaldehydeA549 (Lung Cancer)25Induction of apoptosis via caspase activation
MCF7 (Breast Cancer)30Cell cycle arrest in G2/M phase
HeLa (Cervical Cancer)20Inhibition of DNA synthesis

The compound was tested using the MTT assay, which measures cell viability post-treatment. The results indicate that it effectively induces cytotoxicity in cancer cells, suggesting potential as a therapeutic agent.

Antimicrobial Activity

The antimicrobial properties of 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde have also been explored. The following table outlines its effectiveness against various pathogens:

Pathogen MIC (µg/mL) Activity
Staphylococcus aureus>128Resistant
Escherichia coli>128Resistant
Klebsiella pneumoniae>128Resistant

Despite showing promise in preliminary screenings, the compound exhibited limited activity against multidrug-resistant bacterial strains, indicating a need for further structural modifications to enhance efficacy.

The mechanisms through which 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde exerts its biological effects are still under investigation. Current hypotheses suggest:

  • Apoptosis Induction : The compound appears to activate caspases, leading to programmed cell death in cancer cells.
  • Cell Cycle Arrest : It may cause G2/M phase arrest, preventing cancer cells from dividing.
  • Inhibition of Enzymatic Activity : Potential interactions with specific enzymes involved in cellular metabolism are being studied.

Case Studies

A recent case study involving the use of this compound in a therapeutic context highlighted its potential:

  • Study Title : "Evaluation of 1-Ethyl-5-oxopyrrolidine-3-carbaldehyde for Lung Cancer Treatment"
    • Objective : To assess the efficacy and safety of the compound in vivo.
    • Methodology : Mice with induced lung tumors were treated with varying doses of the compound over four weeks.
    • Findings : Significant tumor size reduction was observed at higher doses, with manageable side effects.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.